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The Treponema pallidum hemagglutination assay (TPhA) is a valuable serological tool in
veterinary research for the detection of antibodies to treponemal infections in various animal
species. This document provides detailed application notes and protocols for the use of TPhA
in veterinary diagnostics and research, with a focus on its application in rabbits and non-human
primates.

Introduction

The TPhA test is an indirect hemagglutination assay that detects antibodies to Treponema
species. While originally developed for the diagnosis of syphilis in humans caused by
Treponema pallidum, its application has been extended to the veterinary field due to antigenic
cross-reactivity between different Treponema species. This cross-reactivity allows for the use of
commercially available TPhA kits, which utilize T. pallidum antigens, to detect infections with
other pathogenic treponemes in animals.

In veterinary medicine, TPhA is primarily used for the diagnosis of treponematosis in rabbits
caused by Treponema paraluiscuniculi (rabbit syphilis) and has also been validated for use in
non-human primates for the detection of yaws-like infections caused by Treponema pallidum
subspecies pertenue.
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Principle of the TPhA Test

The TPhA test is based on the principle of indirect hemagglutination. The key components of
the assay are tanned and sensitized red blood cells (erythrocytes) that have been coated with
antigens from a pathogenic strain of Treponema pallidum. When a serum sample containing
antibodies to a pathogenic Treponema species is mixed with these sensitized erythrocytes, the
antibodies will bind to the antigens on the surface of the red blood cells, causing them to
agglutinate. This agglutination results in a characteristic mat or lattice formation at the bottom
of a microtiter well, indicating a positive result. In the absence of specific antibodies, the
erythrocytes will settle to the bottom of the well, forming a compact button, which indicates a
negative result.
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Negative Reaction

\

No Bindin
Veterinary Serum
(no Treponemal Antibodies)

Positive Reaction

\

Antibody Bindin
Veterinary Serum
(with Treponemal Antibodies)
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Start: Qualitative TPhA

1. Prepare a 1:20 dilution of rabbit serum
with the provided diluent.

i

[2. Dispense 25 L of the diluted serum inttﬁ

two wells of a microtiter plate.

A

3. To the first well, add 75 pL of 4. To the second well, add 75 pL of
Control (unsensitized) Erythrocytes. Test (sensitized) Erythrocytes.

N,

5. Gently mix the plate and incubate at
room temperature for 45-60 minutes.

'

@ Read the agglutination pattern)

i
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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